Cas no 2228910-41-4 (3-(5-Bromo-3-nitropyridin-2-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(5-Bromo-3-nitropyridin-2-yl)-1,2-oxazol-5-amine
• CAS No: 2228910-41-4
• MF: C₈H₅BrN₄O₃
• MW: 285.054300069809
• CID: 5762284
• PubChem ID: 165651486
• Update Time: 2025-06-14

3-(5-Bromo-3-nitropyridin-2-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-3-nitropyridin-2-yl)-1,2-oxazol-5-amine
• 2228910-41-4
• EN300-1922731
• 3-(5-Bromo-3-nitropyridin-2-yl)-1,2-oxazol-5-amine

• Inchi： 1S/C8H5BrN4O3/c9-4-1-6(13(14)15)8(11-3-4)5-2-7(10)16-12-5/h1-3H,10H2
• InChI Key： MMYKWGWMZOJJAX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C1C=C(N)ON=1

Computed Properties

• Exact Mass: 283.95450g/mol
• Monoisotopic Mass: 283.95450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 111Ų

Additional information on 3-(5-Bromo-3-nitropyridin-2-yl)-1,2-oxazol-5-amine

Comprehensive Overview of 3-(5-Bromo-3-nitropyridin-2-yl)-1,2-oxazol-5-amine (CAS No. 2228910-41-4)

The compound 3-(5-Bromo-3-nitropyridin-2-yl)-1,2-oxazol-5-amine (CAS No. 2228910-41-4) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a nitropyridine core and an oxazole-amine moiety, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as kinases and enzymes.

In recent years, the demand for nitrogen-containing heterocycles like 3-(5-Bromo-3-nitropyridin-2-yl)-1,2-oxazol-5-amine has surged due to their relevance in developing novel therapeutics. The bromine and nitro functional groups in this compound make it a valuable precursor for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. This aligns with the growing trend of fragment-based drug design and targeted protein degradation, where such intermediates play a crucial role.

From an industrial perspective, the synthesis and scalability of CAS No. 2228910-41-4 have been optimized to meet the needs of high-throughput screening (HTS) campaigns. Its stability under various conditions makes it suitable for long-term storage and transportation, addressing common challenges faced by researchers working with reactive intermediates. Additionally, its compatibility with automated synthesis platforms has made it a favorite among chemists exploring AI-driven molecular design and machine learning in chemistry.

Environmental and regulatory considerations are also critical when discussing 3-(5-Bromo-3-nitropyridin-2-yl)-1,2-oxazol-5-amine. The compound's biodegradability and ecotoxicological profile have been studied to ensure compliance with global standards like REACH and EPA guidelines. This is particularly relevant given the increasing focus on green chemistry and sustainable synthesis practices. Companies are now prioritizing the development of eco-friendly routes to synthesize such intermediates, reducing waste and energy consumption.

Another hot topic in the scientific community is the role of nitropyridine derivatives in addressing antibiotic resistance. While 3-(5-Bromo-3-nitropyridin-2-yl)-1,2-oxazol-5-amine itself is not an antibiotic, its structural analogs have shown promise in inhibiting bacterial efflux pumps, a mechanism often exploited by multidrug-resistant pathogens. This has sparked interest in its potential use for developing next-generation antimicrobial agents, a field that is rapidly evolving due to the global health crisis posed by superbugs.

In summary, 3-(5-Bromo-3-nitropyridin-2-yl)-1,2-oxazol-5-amine (CAS No. 2228910-41-4) represents a cutting-edge intermediate with broad applications in drug discovery, agrochemicals, and materials science. Its unique chemical properties, combined with the growing demand for heterocyclic building blocks, position it as a key player in the future of synthetic chemistry. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow exponentially.